Cas no 90993-29-6 (2-CHLORO-3H-PYRROLO[3,2-D]PYRIMIDIN-4(5H)-ONE)

• Product Name: 2-CHLORO-3H-PYRROLO[3,2-D]PYRIMIDIN-4(5H)-ONE
• CAS No: 90993-29-6
• MF: C₆H₄ClN₃O
• MW: 169.57
• CID: 2140692
• PubChem ID: 135674098
• Update Time: 2024-12-09

2-CHLORO-3H-PYRROLO[3,2-D]PYRIMIDIN-4(5H)-ONE Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3,5-dihydro-4H-Pyrrolo[3,2-d]pyrimidin-4-one
• 2-chloro-1,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• 2-Chloro-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• FCH1150861
• AX8263867
• CID 135674098
• 4H-Pyrrolo[3,2-d]pyrimidin-4-one, 2-chloro-3,5-dihydro-
• DB-355551
• O10716
• 90993-29-6
• AS-50053
• AKOS027393629
• MFCD12024837
• SCHEMBL4838743
• SY120688
• SCHEMBL4838737
• 2-chloro-3,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• 2-CHLORO-3H-PYRROLO[3,2-D]PYRIMIDIN-4(5H)-ONE

• MDL： MFCD12024837
• Inchi： 1S/C6H4ClN3O/c7-6-9-3-1-2-8-4(3)5(11)10-6/h1-2,8H,(H,9,10,11)
• InChI Key： BOTDTBVMCJWRRM-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CNC=2C(N1)=O

Computed Properties

• Exact Mass: 169.0042895g/mol
• Monoisotopic Mass: 169.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines